Cas no 67309-38-0 (1-PHENYL-2-AMINO-4-METHYLPENTANE)

• Product Name: 1-PHENYL-2-AMINO-4-METHYLPENTANE
• CAS No: 67309-38-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 965794
• PubChem ID: 4715052
• Update Time: 2025-04-19

1-PHENYL-2-AMINO-4-METHYLPENTANE Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-2-AMINO-4-METHYLPENTANE
• 4-methyl-1-phenylpentan-2-amine
• 67309-38-0
• A-I-BUTYL BENZENEETHANEAMINE
• DTXSID30874357
• EN300-6502192
• SCHEMBL170713

• Inchi： 1S/C12H19N/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10,12H,8-9,13H2,1-2H3
• InChI Key： RKEOVRRMCWDEBR-UHFFFAOYSA-N
• SMILES： NC(CC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų